Cas no 2525-42-0 (Benzene,(1,2-propadien-1-ylsulfonyl)-)

• Product Name: Benzene,(1,2-propadien-1-ylsulfonyl)-
• CAS No: 2525-42-0
• MF: C₉H₈O₂S
• MW: 180.223621368408
• CID: 287162
• PubChem ID: 137627
• Update Time: 2025-04-19

Benzene,(1,2-propadien-1-ylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene,(1,2-propadien-1-ylsulfonyl)-
• propa-1,2-dienylsulfonylbenzene
• (1,2-Propadienylsulphonyl)benzene
• (1,2-Propadienylsulphonyl)-benzene
• (Propadienylsulfonyl)benzene
• benzene, (1,2-propadienylsulfonyl)-
• Phenyl propadienyl sulfone
• allenyl phenyl sulfone
• (Propa-1,2-diene-1-sulfonyl)-benzene
• 2525-42-0
• SCHEMBL7603738

• Inchi： 1S/C9H8O2S/c1-2-8-12(10,11)9-6-4-3-5-7-9/h3-8H,1H2
• InChI Key： PVMCSDIRNOOAJI-UHFFFAOYSA-N
• SMILES： S(C=C=C)(C1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 180.02454
• Monoisotopic Mass: 180.02450067g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 42.5Ų

Experimental Properties

• PSA: 34.14